Cas no 6378-65-0 (Hexyl hexanoate)

• Product Name: Hexyl hexanoate
• CAS No: 6378-65-0
• Molecular Formula: C₁₂H₂₄O₂
• Molecular Weight: 200.3178
• MDL: MFCD00053808
• CID: 46716
• PubChem ID: 329751659

Hexyl hexanoate Properties

Names and Identifiers

• hexyl hexanoate
• n-Caproic acid n-hexyl ester
• n-Hexanoic Acid n-Hexyl Ester
• 1-hexyl hexanoate
• EINECS 228-952-4
• FEMA No. 2572
• Hexanoic acid,hexyl ester
• Hexyl caproate
• Hexyl hexoate
• n-hexyl caproate
• n-hexyl n-hexanoate
• 1-Hexylcaproate
• NSC 53799
• n-Hexyl hexanoate
• Hexanoic Acid Hexyl Ester
• Hexanoic acid, hexyl ester
• Hexyl hexanoate (natural)
• Hexyl n-hexanoate
• GI6FE1QMW6
• NCDCLPBOMHPFCV-UHFFFAOYSA-N
• Capryl caproate
• Hexanoic acid hexyl
• Hexyl Hexanoate Natural
• Hexanoic acid, hexylester
• DSSTox_RID_82414
• DSSTox_CID_27552
• DSSTox_GSID_47552
• n-Caproic acid n-

• MDL： MFCD00053808
• InChIKey： NCDCLPBOMHPFCV-UHFFFAOYSA-N
• Inchi： 1S/C12H24O2/c1-3-5-7-9-11-14-12(13)10-8-6-4-2/h3-11H2,1-2H3
• SMILES： O(C(C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])=O)C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H]
• BRN： 1762037

Computed Properties

• Exact Mass: 200.17800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 10
• Monoisotopic Mass: 200.17763
• Heavy Atom Count: 14
• Complexity: 132
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.4
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 26.3

Experimental Properties

• LogP: 3.69020
• PSA: 26.30000
• Refractive Index: n20/D 1.424(lit.)
• Boiling Point: 245-246 °C(lit.)
• Melting Point: −55 °C (lit.)
• Flash Point: Fahrenheit: 210.2 ° f
  Celsius: 99 ° c
  
• FEMA: 2572
• Color/Form: Colorless to yellowish liquid
• Solubility: Soluble in ethanol, insoluble in water.
• Density: 0.863 g/mL at 25 °C(lit.)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters